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Compound of Interest

Compound Name: 2-Hydroxy-3-methylbenzhydrazide

Cat. No.: B1580671

CAS Number: 30991-42-5

A comprehensive resource for researchers, scientists, and drug development professionals on
the synthesis, properties, and applications of a versatile chemical scaffold.

Abstract

2-Hydroxy-3-methylbenzhydrazide is a valuable aromatic hydrazide that serves as a critical
building block in medicinal chemistry and materials science. Its unique structural features,
including a hydroxyl group, a methyl group, and a reactive hydrazide moiety, make it an
excellent precursor for synthesizing a wide array of derivatives, such as Schiff bases and
heterocyclic compounds, with significant biological potential. This guide provides a detailed
examination of its physicochemical properties, a validated synthesis protocol, mechanistic
insights into its reactivity, and a survey of its applications in drug discovery, focusing on the
development of novel antimicrobial and anticancer agents.

Physicochemical Profile

Understanding the fundamental properties of 2-Hydroxy-3-methylbenzhydrazide is
paramount for its effective use in research and development. These characteristics influence its
solubility, reactivity, and handling requirements.
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Property Value Reference(s)
CAS Number 30991-42-5 [1]
Molecular Formula CsH10N20:2 [2]
Molecular Weight 166.18 g/mol [2]
Appearance White to off-white solid [1]
Melting Point 190-191°C [1]
pKa 8.78 £ 0.35 (Predicted) [1]
Density 1.262 + 0.06 g/cm3 (Predicted) [1]

2-8 °C under inert gas
Storage Temperature ) [1]
(Nitrogen or Argon)

Synthesis and Mechanistic Considerations

The synthesis of 2-Hydroxy-3-methylbenzhydrazide is typically achieved through a reliable
two-step process starting from the commercially available methyl 2-hydroxy-3-methylbenzoate.
This pathway involves the nucleophilic acyl substitution of the ester with hydrazine hydrate.

2.1 Principle of Synthesis: Hydrazinolysis

The core of the synthesis is the hydrazinolysis of an ester. Hydrazine (NH2NHz), being a potent
nucleophile, attacks the electrophilic carbonyl carbon of the ester (methyl 2-hydroxy-3-
methylbenzoate). This leads to the formation of a tetrahedral intermediate, which subsequently
collapses, eliminating a molecule of methanol and forming the stable hydrazide product. The
reaction is typically performed in an alcoholic solvent, such as ethanol, and may be driven to
completion by refluxing.[3][4]

2.2 Detailed Step-by-Step Synthesis Protocol

Causality: This protocol is optimized for high yield and purity. Using an excess of hydrazine
hydrate ensures the complete conversion of the starting ester. Ethanol is chosen as the solvent
due to the good solubility of both the reactant and the intermediate, and its boiling point is
suitable for achieving a sufficient reaction rate without degrading the product.
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Materials:

Methyl 2-hydroxy-3-methylbenzoate

Hydrazine hydrate (80% solution)

Absolute Ethanol

Round-bottom flask with reflux condenser

Stirring apparatus

Standard laboratory glassware for filtration and recrystallization

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask, dissolve methyl 2-hydroxy-3-
methylbenzoate (1 equivalent) in absolute ethanol (approximately 10-15 mL per gram of
ester).

» Addition of Hydrazine: While stirring, slowly add an excess of hydrazine hydrate (3-5
equivalents) to the solution.

o Reflux: Attach a reflux condenser and heat the mixture to reflux. Maintain the reflux with
continuous stirring for 4-6 hours. The progress of the reaction can be monitored using Thin
Layer Chromatography (TLC).

« |solation: After the reaction is complete, cool the mixture to room temperature. A white solid
precipitate of 2-Hydroxy-3-methylbenzhydrazide should form.

« Purification: Collect the solid product by vacuum filtration and wash it with a small amount of
cold ethanol to remove any unreacted starting materials and impurities.

o Recrystallization: For higher purity, recrystallize the crude product from hot ethanol. Dissolve
the solid in a minimal amount of boiling ethanol and allow it to cool slowly to form pure
crystals.

e Drying: Dry the purified crystals under vacuum to obtain the final product.
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2.3 Analytical Characterization

To ensure the identity and purity of the synthesized compound, a combination of spectroscopic
techniques is employed.

e FT-IR (KBr, cm~1): Expected peaks would include a broad band for the O-H stretch
(phenolic), N-H stretching vibrations from the hydrazide group, a strong C=0 (amide I) band,
and characteristic aromatic C=C stretching bands.[5]

e 'H-NMR (DMSO-ds, ppm): The spectrum should show distinct signals corresponding to the
aromatic protons, the methyl group protons, the labile phenolic -OH proton, and the -NH and
-NH:z protons of the hydrazide moiety.[5][6]

e Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak [M]*
corresponding to the molecular weight of the compound (166.18 g/mol ).[6]

Core Applications in Drug Discovery

The true value of 2-Hydroxy-3-methylbenzhydrazide lies in its role as a versatile scaffold for
generating libraries of compounds with diverse biological activities.[7][8] Hydrazides and their
derivatives are known to exhibit a wide range of pharmacological effects, including
antimicrobial, anticonvulsant, anti-inflammatory, and antitumor activities.[9][10]

3.1 Precursor for Potent Schiff Base Derivatives

The hydrazide group is an excellent nucleophile for condensation reactions with aldehydes and
ketones, forming hydrazones (a class of Schiff bases).[11] This reaction is a cornerstone of
combinatorial chemistry for drug discovery. The resulting -C=N-NH-C=0- linkage is a key
pharmacophore in many biologically active molecules. The 2-hydroxy group often participates
in intramolecular hydrogen bonding, which can influence the conformation and biological
activity of the final molecule.[12]

o Antimicrobial Agents: Many Schiff bases derived from aromatic hydrazides exhibit potent
antibacterial and antifungal properties.[5][13][14] The mechanism often involves the inhibition
of essential microbial enzymes or disruption of cell wall synthesis. The lipophilicity introduced
by the aldehyde or ketone fragment can enhance cell membrane permeability.
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e Anticancer Agents: Certain hydrazone derivatives have shown promising anticancer activity,
acting through various mechanisms such as enzyme inhibition (e.g., urease inhibitors) or
inducing apoptosis.[15]

3.2 Ligand for Bioactive Metal Complexes

The oxygen and nitrogen atoms within the 2-Hydroxy-3-methylbenzhydrazide structure can
act as chelation sites for various metal ions. The resulting metal complexes often exhibit
enhanced biological activity compared to the parent ligand, a phenomenon attributed to
changes in properties like solubility, lipophilicity, and interaction with biological targets.

Experimental Workflow: From Synthesis to
Antimicrobial Screening

This section outlines a logical and self-validating workflow for synthesizing a novel Schiff base
from 2-Hydroxy-3-methylbenzhydrazide and evaluating its potential as an antimicrobial

agent.
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Phase 1: Synthesis & Characterization

Step 1: Synthesize
2-Hydroxy-3-methylbenzhydrazide
(Protocol 2.2)

urity Check

Step 2: Analytical Confirmation
(FT-IR, NMR, MS)

alidated Precursor

Step 3: Synthesize Schiff Base via
Condensation with selected Aldehyde

%rude Product

Step 4: Purify & Characterize
New Schiff Base Derivative

Pure Compound for Testing

Phase 2: Biolo&ical Evaluation

Step 5: In-vitro Antimicrobial Screening
(e.g., Agar Disc Diffusion Assay)

dentify Potency

Step 6: Determine Minimum
Inhibitory Concentration (MIC)

ssess Safety Profile

(e.g., MTT Assay)

[Step 7: Cytotoxicity Assa)g

Step 8: Data Analysis &
Structure-Activity Relationship (SAR) Study

Click to download full resolution via product page

Workflow from synthesis to biological evaluation.
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Safety and Handling

As a laboratory chemical, 2-Hydroxy-3-methylbenzhydrazide requires careful handling to
minimize risk.

o Hazard Identification: The compound is classified as causing skin irritation, serious eye
irritation, and may cause respiratory irritation.[16] It is harmful if swallowed.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.[17][18]

o Handling: Use in a well-ventilated area or a fume hood to avoid inhalation of dust. Avoid
contact with skin and eyes. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[16] For
long-term storage, keep under an inert atmosphere at 2-8°C.[1]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
[17]

Conclusion and Future Perspectives

2-Hydroxy-3-methylbenzhydrazide (CAS 30991-42-5) is a compound of significant interest
due to its proven utility as a synthetic intermediate. Its structural framework is a launchpad for
the development of novel therapeutic agents, particularly in the realm of antimicrobial and
anticancer research. The straightforward synthesis of its Schiff base and metal complex
derivatives allows for the rapid generation of compound libraries for high-throughput screening.
Future research should focus on exploring the structure-activity relationships (SAR) of its
derivatives to design more potent and selective drug candidates. Furthermore, investigating its
potential in other areas, such as materials science and as a corrosion inhibitor, could open new
avenues for its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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